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Compound of Interest

Compound Name: 1,3,5-Triacetylbenzene

Cat. No.: B188989

Essential Safety and Handling Guide for 1,3,5-
Triacetylbenzene

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
1,3,5-Triacetylbenzene (CAS No. 779-90-8). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing risk.

Hazard Summary

1,3,5-Triacetylbenzene is classified with the following hazards.[1] While specific quantitative
toxicity data such as LD50 or LC50 values are not readily available in published safety
literature, the known hazards necessitate stringent safety precautions. Similarly, no specific
Occupational Exposure Limits (OELs) have been established for this compound.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b188989?utm_src=pdf-interest
https://www.benchchem.com/product/b188989?utm_src=pdf-body
https://www.benchchem.com/product/b188989?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/69904
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Precautionary Statement

Hazard Classification GHS Hazard Statement
Codes
S S P264, P280, P302+P352,
Skin Irritation (Category 2) H315: Causes skin irritation.[1]
P332+P317, P362+P364
_ o _ P264, P280,
Serious Eye Irritation H319: Causes serious eye
o P305+P351+P338,
(Category 2A) irritation.[1]
P337+P317

Specific Target Organ Toxicity - ]
) H335: May cause respiratory
Single Exposure (Category 3), o
) o irritation.[1]
Respiratory Tract Irritation

P261, P271, P304+P340,
P319, P403+P233, P405

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 1,3,5-Triacetylbenzene to

prevent skin, eye, and respiratory exposure.
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PPE Category

Specification

Rationale

Hand Protection

Butyl or Polyvinyl Alcohol
(PVA) gloves.[2][3][4] Nitrile
gloves may offer some
protection for incidental
contact, but specific
breakthrough time data for
1,3,5-Triacetylbenzene is
unavailable. Always inspect

gloves for integrity before use.

Provides a barrier against skin
irritation. Butyl and PVA gloves
are recommended for handling

aromatic ketones.[2][3][4]

Eye Protection

Chemical safety goggles with
side shields. In situations with
a higher risk of splashing, a full
face shield should be worn in

addition to goggles.

Protects against eye irritation
from airborne particles or

splashes.

Body Protection

Alab coat that is fully fastened.
Consider a chemically resistant
apron for procedures with a

higher risk of spills.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Work in a certified chemical
fume hood. If a fume hood is
not available or if dust is
generated, a NIOSH-approved
respirator with a particulate

filter is required.

Minimizes the risk of inhaling
airborne particles, which can

cause respiratory irritation.

Operational Plan: Weighing and Preparing a

Solution

This step-by-step protocol outlines the safe procedure for weighing solid 1,3,5-

Triacetylbenzene and preparing a solution.

Preparation:
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o Designate a Work Area: All handling of solid 1,3,5-Triacetylbenzene should occur within a
certified chemical fume hood.

o Assemble Materials: Gather all necessary equipment, including the 1,3,5-Triacetylbenzene
container, a tared weighing boat or paper, a spatula, the desired solvent, and the appropriate
glassware for the solution.

o Don PPE: Put on all required personal protective equipment as specified in the table above.
Weighing Procedure:
» Tare the Balance: Place the weighing boat on the analytical balance and tare the weight.

o Transfer the Solid: Carefully use a clean spatula to transfer the desired amount of 1,3,5-
Triacetylbenzene from its container to the weighing boat. Avoid creating dust.

o Record the Mass: Once the desired mass is obtained, record the value.

» Close the Container: Securely close the lid of the 1,3,5-Triacetylbenzene container
immediately after use.

Solution Preparation:
o Transfer to Glassware: Carefully transfer the weighed solid into the designated glassware.
e Add Solvent: Add the desired solvent to the glassware.

» Dissolve: Mix the solution as required for dissolution (e.g., stirring, sonication). Keep the
container covered to the extent possible during this process.

o Label the Solution: Clearly label the prepared solution with the chemical name,
concentration, solvent, and date.

Cleanup:

o Clean the Work Area: Decontaminate the spatula and the work surface within the fume hood.
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o Dispose of Consumables: Dispose of the weighing boat and any other contaminated
consumables in the designated solid hazardous waste container.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

e Wash Hands: Wash hands thoroughly with soap and water after the procedure is complete.
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Caption: Workflow for Safely Handling 1,3,5-Triacetylbenzene.
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Disposal Plan

Proper segregation and disposal of waste are critical to laboratory safety and environmental
protection.

Waste Segregation:

o Solid Waste: All disposable items that have come into contact with 1,3,5-Triacetylbenzene,
such as gloves, weighing boats, and paper towels, must be collected in a designated,
labeled solid hazardous waste container.[5][6] This container should be lined with a durable
plastic bag.[5]

e Liquid Waste: Unused or waste solutions of 1,3,5-Triacetylbenzene should be collected in a
labeled liquid hazardous waste container. Do not mix with other incompatible waste streams.

[6]

e Sharps Waste: Any contaminated sharps, such as needles or broken glass, must be
disposed of in a designated sharps container.

Step-by-Step Disposal Procedure:

» Container Labeling: Ensure all waste containers are clearly and accurately labeled with
"Hazardous Waste" and the full chemical name of the contents.

» Solid Waste Collection:

o Place all contaminated solid waste into the designated container.

o Keep the container closed when not in use.[5]

o When the container is three-quarters full, seal the bag and close the container.[5]
e Liquid Waste Collection:

o Pour liquid waste carefully into the designated container, avoiding splashes.

o Do not overfill the container; leave adequate headspace for expansion.
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¢ Requesting Pickup: Once a waste container is full, arrange for its collection by your
institution's environmental health and safety department or a licensed hazardous waste
disposal company.

+ Record Keeping: Maintain a log of all hazardous waste generated and disposed of in
accordance with your institution's policies and local regulations.

Waste Segregation Disposal Procedure

Solid Waste (Gloves, Weigh Boats) Liquid Waste (Solutions) Sharps Waste (Contaminated Glass)

Label Waste Containers
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Caption: Waste Disposal Workflow for 1,3,5-Triacetylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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